Cas no 1805389-22-3 (Ethyl 6-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate)
Ethyl 6-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 6-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate
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- Inchi: 1S/C11H9BrF2N2O2/c1-2-18-10(17)4-8-7(5-15)6(11(13)14)3-9(12)16-8/h3,11H,2,4H2,1H3
- InChI Key: DYMDVXVBEPSSBR-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(F)F)=C(C#N)C(CC(=O)OCC)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 345
- XLogP3: 2.4
- Topological Polar Surface Area: 63
Ethyl 6-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029062208-1g |
Ethyl 6-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate |
1805389-22-3 | 97% | 1g |
$1,490.00 | 2022-04-01 |
Ethyl 6-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate Related Literature
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on Ethyl 6-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate
Ethyl 6-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805389-22-3): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 6-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1805389-22-3, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with a bromo group, a cyano group, and a difluoromethyl moiety, serves as a crucial building block in the synthesis of various bioactive molecules.
The structural features of Ethyl 6-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate make it an attractive candidate for further functionalization. The presence of the bromo group at the 6-position allows for nucleophilic substitution reactions, while the cyano group at the 3-position can be transformed into other functional groups such as carboxylic acids or amides. Additionally, the difluoromethyl group enhances the metabolic stability and lipophilicity of the resulting compounds, making them more suitable for pharmaceutical applications.
In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Among these, small molecule inhibitors have emerged as a prominent class of drugs due to their high specificity and efficacy. Ethyl 6-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate plays a pivotal role in this context by serving as a precursor for synthesizing kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases.
One of the most compelling applications of Ethyl 6-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate is in the development of tyrosine kinase inhibitors (TKIs). These inhibitors have revolutionized the treatment of chronic myeloid leukemia (CML) and other hematological malignancies. For instance, researchers have utilized derivatives of this compound to develop potent and selective TKIs that exhibit improved pharmacokinetic properties compared to earlier generation drugs. The difluoromethyl group, in particular, has been shown to enhance binding affinity and resistance to metabolic degradation, making these inhibitors more effective in clinical settings.
Another area where Ethyl 6-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate has made significant contributions is in the synthesis of antiviral agents. The pyridine scaffold is a common motif in many antiviral drugs due to its ability to interact with viral enzymes and proteins. By incorporating functional groups such as bromo and cyano, researchers can fine-tune the properties of these compounds to enhance their antiviral activity. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against various viruses, including herpesviruses and flaviviruses.
The versatility of Ethyl 6-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate also extends to its use in developing agrochemicals. Pyridine-based compounds are widely used as herbicides, fungicides, and insecticides due to their ability to disrupt essential biological processes in pests and weeds. Researchers have leveraged this compound to design novel agrochemicals that are more effective and environmentally friendly. The bromo and cyano groups provide handles for further derivatization, allowing chemists to tailor the properties of these compounds to specific agricultural needs.
In conclusion, Ethyl 6-bromo-3-cyano-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805389-22-3) is a multifaceted intermediate with broad applications in pharmaceuticals, agrochemicals, and other industries. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new therapeutic targets and applications, the demand for high-quality intermediates like this compound is expected to grow exponentially.
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